Cas no 1350798-66-1 ((3-methyloxan-4-yl)methanamine)

• Product Name: (3-methyloxan-4-yl)methanamine
• CAS No: 1350798-66-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16660737
• CID: 4591789
• PubChem ID: 76224324
• Update Time: 2025-11-02

(3-methyloxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methyloxan-4-yl)methanamine

• MDL： MFCD16660737
• Inchi： 1S/C7H15NO/c1-6-5-9-3-2-7(6)4-8/h6-7H,2-5,8H2,1H3
• InChI Key： NJEBROTUBZVEGR-UHFFFAOYSA-N
• SMILES： C1OCCC(CN)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3-methyloxan-4-yl)methanamine

Comprehensive Guide to (3-methyloxan-4-yl)methanamine (CAS No. 1350798-66-1): Properties, Applications, and Market Insights

(3-methyloxan-4-yl)methanamine (CAS No. 1350798-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxane ring structure and amine functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of (3-methyloxan-4-yl)methanamine features a 3-methyloxane core with a methanamine substituent, which contributes to its distinct chemical properties. This structural motif is particularly valuable in medicinal chemistry, where it can be used to modulate the pharmacokinetic profiles of drug candidates. The compound's CAS number 1350798-66-1 is frequently searched in scientific databases, highlighting its relevance in current research trends.

One of the most discussed applications of (3-methyloxan-4-yl)methanamine is its role in the development of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier makes it a promising candidate for targeting neurological disorders. Recent studies have explored its potential in designing novel neuroprotective agents and cognitive enhancers, aligning with the growing demand for innovative treatments in mental health.

In addition to its pharmaceutical applications, (3-methyloxan-4-yl)methanamine is also utilized in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. These applications are critical in the production of enantiomerically pure compounds, which are highly sought after in the fine chemical and agrochemical industries. The compound's stereochemical properties make it a valuable tool for achieving high selectivity in synthetic transformations.

The market for (3-methyloxan-4-yl)methanamine is expected to grow steadily, driven by advancements in green chemistry and sustainable synthesis. Industry leaders are focusing on optimizing production processes to reduce environmental impact, a trend that resonates with the global push for eco-friendly chemical manufacturing. This compound's compatibility with biocatalytic methods further enhances its appeal in this context.

Researchers frequently inquire about the synthetic routes for (3-methyloxan-4-yl)methanamine, with particular interest in one-pot reactions and catalytic hydrogenation techniques. These methods are not only efficient but also align with the principles of atom economy and waste minimization. Detailed protocols for its synthesis are often shared in academic publications and patent literature, underscoring its importance in modern organic chemistry.

Another area of interest is the safety profile and handling guidelines for (3-methyloxan-4-yl)methanamine. While the compound is not classified as hazardous under standard regulations, proper storage and handling are essential to maintain its stability. Users often search for information on its solubility, stability under various conditions, and compatibility with common reagents, which are critical for laboratory and industrial applications.

The versatility of (3-methyloxan-4-yl)methanamine extends to its use in polymer chemistry, where it serves as a building block for functional materials. Its incorporation into polymeric networks can impart desirable properties such as enhanced mechanical strength or stimuli-responsiveness. This has led to its exploration in smart materials and advanced coatings, areas that are rapidly evolving due to technological advancements.

In conclusion, (3-methyloxan-4-yl)methanamine (CAS No. 1350798-66-1) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural features and compatibility with sustainable practices make it a valuable asset in contemporary chemical research. As the demand for innovative and eco-friendly solutions grows, this compound is poised to play a pivotal role in shaping the future of chemical innovation.